Cas no 923434-14-4 (N-{5-(phenylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: N-{5-(phenylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 923434-14-4
• MF: C₁₆H₁₃N₃O₂S
• MW: 311.358321905136
• CID: 5448511
• Update Time: 2025-06-08

N-{5-(phenylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(phenylsulfanylmethyl)-1,3,4-oxadiazol-2-yl]benzamide
• Benzamide, N-[5-[(phenylthio)methyl]-1,3,4-oxadiazol-2-yl]-
• N-{5-(phenylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}benzamide

• Inchi： 1S/C16H13N3O2S/c20-15(12-7-3-1-4-8-12)17-16-19-18-14(21-16)11-22-13-9-5-2-6-10-13/h1-10H,11H2,(H,17,19,20)
• InChI Key： DPQDEXQKEXXZBY-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CSC2=CC=CC=C2)O1)(=O)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{5-(phenylsulfanyl)methyl-1,3,4-oxadiazol-2-yl}benzamide

Introduction to N-{5-(phenylsulfanylmethyl-1,3,4-oxadiazol-2-yl})benzamide (CAS No. 923434-14-4)

N-{5-(phenylsulfanylmethyl-1,3,4-oxadiazol-2-yl})benzamide, identified by its CAS number 923434-14-4, is a significant compound in the realm of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both phenylsulfanyl and oxadiazol moieties in its structure imparts distinct chemical characteristics that make it a valuable candidate for further investigation.

The oxadiazole core is a heterocyclic compound that has been widely studied for its pharmacological properties. It is known for its ability to act as a scaffold in drug design, contributing to the development of molecules with enhanced binding affinity and selectivity. In particular, derivatives of oxadiazole have shown promise in the treatment of various diseases, including cancer and inflammatory disorders. The incorporation of the phenylsulfanyl group further modulates the electronic and steric properties of the molecule, potentially enhancing its biological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. N-{5-(phenylsulfanylmethyl-1,3,4-oxadiazol-2-yl})benzamide represents a promising candidate in this context. Its unique structure suggests potential applications as an inhibitor or modulator of key biological pathways. For instance, studies have indicated that molecules containing the oxadiazol moiety may interact with enzymes or receptors involved in disease progression.

The benzamide portion of the molecule adds another layer of complexity, providing a site for further functionalization. Benzamides are well-known for their role as pharmacophores in various drugs, exhibiting properties such as analgesic and anti-inflammatory effects. By combining the phenylsulfanyl, oxadiazol, and benzamide moieties, N-{5-(phenylsulfanylmethyl-1,3,4-oxadiazol-2-yl})